Cas no 212713-08-1 (Bis(3,5-DI-tert-butyl-4-methoxyphenyl)chlorophosphine)

• Product Name: Bis(3,5-DI-tert-butyl-4-methoxyphenyl)chlorophosphine
• CAS No: 212713-08-1
• MF: C₃₀H₄₆ClO₂P
• MW: 505.111809253693
• MDL: MFCD08458881
• CID: 92422
• PubChem ID: 329761678
• Update Time: 2025-09-28

Bis(3,5-DI-tert-butyl-4-methoxyphenyl)chlorophosphine Chemical and Physical Properties

Names and Identifiers

• Bis(3,5-di-tert-butyl-4-methoxyphenyl)chlorophosphine
• Bis[3,5-bis(1,1-dimethylethyl)-4-methoxyphenyl]phosphinous chloride
• chloro-bis(3,5-ditert-butyl-4-methoxyphenyl)phosphane
• chlorobis(3,5-di-tert-butyl-4-methoxyphenyl)phosphine
• VOGHMZHRQUWLRE-UHFFFAOYSA-N
• Bis(3,5-di-t-butyl-4-methoxyphenyl)chlorophosphine
• Bis(3,5-di-tert-butyl-4-methoxyphenyl)phosphinous chloride
• Phosphinous chloride,bis[3,5-bis(1,1-dimethylethyl)-4-me
• SCHEMBL459830
• J-013967
• 212713-08-1
• chloro-bis(3, 5-ditert-butyl-4-methoxyphenyl)phosphane
• FT-0737730
• CS-0108747
• Bis(3 pound not5-di-tert-butyl-4-methoxyphenyl)chlorophosphine
• MFCD08458881
• DTXSID20700292
• chlorobis(3,5-di-tert-butyl-4-methoxyphenyl)phosphane
• DB-009597
• Bis(3,5-DI-tert-butyl-4-methoxyphenyl)chlorophosphine

• MDL： MFCD08458881
• Inchi： 1S/C30H46ClO2P/c1-27(2,3)21-15-19(16-22(25(21)32-13)28(4,5)6)34(31)20-17-23(29(7,8)9)26(33-14)24(18-20)30(10,11)12/h15-18H,1-14H3
• InChI Key： VOGHMZHRQUWLRE-UHFFFAOYSA-N
• SMILES： ClP(C1C=C(C(=C(C=1)C(C)(C)C)OC)C(C)(C)C)C1C=C(C(=C(C=1)C(C)(C)C)OC)C(C)(C)C

Computed Properties

• Exact Mass: 504.29200
• Monoisotopic Mass: 504.292
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.5
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: White powder
• Melting Point: 116-120 °C
• Boiling Point: 552.5±50.0 °C at 760 mmHg
• Flash Point: 287.9±30.1 °C
• Water Partition Coefficient: Reacts with water.
• PSA: 32.05000
• LogP: 8.48030
• Sensitiveness: Air & Moisture Sensitive
• Solubility: React with water
• Vapor Pressure: No data available

Bis(3,5-DI-tert-butyl-4-methoxyphenyl)chlorophosphine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H228
• Warning Statement： P210
• Hazardous Material transportation number：UN3261
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11
• Storage Condition：Moisture Sensitive. Air Sensitive. Store under Nitrogen. Ambient temperatures.

Additional information on Bis(3,5-DI-tert-butyl-4-methoxyphenyl)chlorophosphine

Introduction to Bis(3,5-DI-tert-butyl-4-methoxyphenyl)chlorophosphine (CAS No. 212713-08-1)

Bis(3,5-DI-tert-butyl-4-methoxyphenyl)chlorophosphine, with the CAS number 212713-08-1, is a specialized organophosphorus compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of potential applications that make it a valuable tool in the development of novel therapeutic agents and materials.

The molecular structure of Bis(3,5-DI-tert-butyl-4-methoxyphenyl)chlorophosphine consists of two aromatic rings substituted with bulky tert-butyl groups and a methoxy group at the para position. This configuration imparts a high degree of steric hindrance, which can be leveraged in various chemical reactions to achieve selective modifications. The presence of chlorine atoms on the phosphorus atom further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in the use of organophosphorus compounds like Bis(3,5-DI-tert-butyl-4-methoxyphenyl)chlorophosphine in the development of pharmaceuticals. These compounds have shown promise in modulating enzyme activity and interacting with biological targets. For instance, studies have demonstrated that phosphine derivatives can serve as effective catalysts in cross-coupling reactions, which are crucial for constructing complex molecular architectures in drug design.

One of the most notable applications of Bis(3,5-DI-tert-butyl-4-methoxyphenyl)chlorophosphine is in the synthesis of chiral ligands for asymmetric catalysis. The steric environment provided by the bulky substituents can influence the selectivity of reactions, enabling the production of enantiomerically pure compounds. This is particularly important in pharmaceuticals, where the efficacy and safety of a drug often depend on its specific stereochemical configuration.

Recent research has also explored the potential of Bis(3,5-DI-tert-butyl-4-methoxyphenyl)chlorophosphine as a building block for materials with unique electronic properties. Phosphine-based compounds are known for their ability to form stable coordination complexes with metals, which can be exploited to create catalysts and functional materials. These materials have applications in areas such as energy storage and conversion, where efficient electron transfer processes are essential.

The synthesis of Bis(3,5-DI-tert-butyl-4-methoxyphenyl)chlorophosphine involves multi-step organic transformations that require careful optimization to ensure high yields and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, is often necessary to achieve the desired product. These synthetic methodologies are critical for producing compounds that meet the stringent requirements of pharmaceutical applications.

In addition to its synthetic utility, Bis(3,5-DI-tert-butyl-4-methoxyphenyl)chlorophosphine has been studied for its potential biological activities. Preliminary investigations suggest that this compound may exhibit properties such as antioxidant and anti-inflammatory effects. While further research is needed to fully elucidate its mechanism of action, these findings highlight its potential as a lead compound for drug discovery efforts.

The growing body of evidence supporting the utility of organophosphorus compounds like Bis(3,5-DI-tert-butyl-4-methoxyphenyl)chlorophosphine underscores the importance of continued research in this area. As our understanding of chemical biology evolves, new opportunities for applying these compounds will undoubtedly emerge. The development of innovative synthetic strategies and interdisciplinary approaches will be key to unlocking their full potential.

In conclusion, Bis(3,5-DI-tert-butyl-4-methoxyphenyl)chlorophosphine (CAS No. 212713-08-1) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable asset in synthetic chemistry and drug development. As research progresses, we can expect to see even more exciting applications emerge from this versatile organophosphorus compound.